Cas no 89036-26-0 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-)
![Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- structure](https://www.kuujia.com/scimg/cas/89036-26-0x500.png)
89036-26-0 structure
Product name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-
- 2-pentyl-4,5,6,7-tetrahydro-1-benzothiophene
- 89036-26-0
- DTXSID30517191
-
- Inchi: InChI=1S/C13H20S/c1-2-3-4-8-12-10-11-7-5-6-9-13(11)14-12/h10H,2-9H2,1H3
- InChI Key: FGYPLLREIFGAFM-UHFFFAOYSA-N
- SMILES: CCCCCC1=CC2=C(S1)CCCC2
Computed Properties
- Exact Mass: 208.12857181g/mol
- Monoisotopic Mass: 208.12857181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
- XLogP3: 5.1
Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl- Related Literature
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
89036-26-0 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-2-pentyl-) Related Products
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